Cas no 1092658-86-0 (Ac-Gly-Ala-Val-Ile-Leu-Arg-Arg-NH2 Trifluoroacetate)

• Product Name: Ac-Gly-Ala-Val-Ile-Leu-Arg-Arg-NH2 Trifluoroacetate
• CAS No: 1092658-86-0
• MF: C₃₆H₆₈N₁₄O₈
• MW: 825.014126777649
• CID: 5068619
• Update Time: 2025-10-29

Ac-Gly-Ala-Val-Ile-Leu-Arg-Arg-NH2 Trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• Ac-Gly-Ala-Val-Ile-Leu-Arg-Arg-NH2
• Ac-Gly-Ala-Val-Ile-Leu-Arg-Arg-NH2 Trifluoroacetate

• Inchi： 1S/C36H68N14O8/c1-9-20(6)28(50-33(57)27(19(4)5)49-30(54)21(7)45-26(52)17-44-22(8)51)34(58)48-25(16-18(2)3)32(56)47-24(13-11-15-43-36(40)41)31(55)46-23(29(37)53)12-10-14-42-35(38)39/h18-21,23-25,27-28H,9-17H2,1-8H3,(H2,37,53)(H,44,51)(H,45,52)(H,46,55)(H,47,56)(H,48,58)(H,49,54)(H,50,57)(H4,38,39,42)(H4,40,41,43)/t20-,21-,23-,24-,25-,27-,28-/m0/s1
• InChI Key： NJZWJYWUGVGZOH-ZPLLCTTDSA-N
• SMILES： O=C([C@H]([C@@H](C)CC)NC([C@H](C(C)C)NC([C@H](C)NC(CNC(C)=O)=O)=O)=O)N[C@H](C(N[C@H](C(N[C@H](C(N)=O)CCC/N=C(\N)/N)=O)CCC/N=C(\N)/N)=O)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 65
• Rotatable Bond Count: 27
• Complexity: 1550
• Topological Polar Surface Area: 413

Additional information on Ac-Gly-Ala-Val-Ile-Leu-Arg-Arg-NH2 Trifluoroacetate

Ac-Gly-Ala-Val-Ile-Leu-Arg-Arg-NH2 Trifluoroacetate and Its Significance in Modern Chemical Biology

The compound with the CAS number 1092658-86-0 and the product name Ac-Gly-Ala-Val-Ile-Leu-Arg-Arg-NH2 Trifluoroacetate represents a significant advancement in the field of chemical biology. This peptide, characterized by its specific amino acid sequence and trifluoroacetate salt form, has garnered considerable attention due to its unique structural and functional properties. The trifluoroacetate group not only enhances the solubility of the peptide in various solvents but also contributes to its stability, making it a valuable tool in both research and therapeutic applications.

In recent years, there has been a growing interest in the development of novel peptides for therapeutic purposes. Peptides such as Ac-Gly-Ala-Val-Ile-Leu-Arg-Arg-NH2 Trifluoroacetate are being explored for their potential in modulating biological pathways and treating various diseases. The specific sequence of amino acids in this peptide suggests a high degree of specificity, which is crucial for targeting particular biological processes. For instance, the presence of arginine residues at the C-terminal end can enhance binding affinity to certain receptors or enzymes, making it an attractive candidate for drug design.

The trifluoroacetate form of this peptide is particularly noteworthy due to its improved pharmacokinetic properties. Trifluoroacetate salts are known for their enhanced solubility in water and organic solvents, which facilitates their use in both in vitro and in vivo studies. This property is especially important in drug development, where the bioavailability of a compound can significantly impact its efficacy. The improved solubility of Ac-Gly-Ala-Val-Ile-Leu-Arg-Arg-NH2 Trifluoroacetate makes it more suitable for formulation into drugs that require oral or injectable delivery.

Recent studies have highlighted the potential of this peptide as a modulator of immune responses. The specific sequence of amino acids may interact with various immune cells and cytokines, potentially leading to novel therapeutic strategies for autoimmune diseases or infections. For example, peptides with similar sequences have been shown to influence T-cell activation and cytokine production, which are critical factors in immune regulation. The trifluoroacetate salt form ensures that the peptide remains stable during storage and transportation, maintaining its integrity for experimental use.

In addition to its immunomodulatory potential, Ac-Gly-Ala-Val-Ile-Leu-Arg-Arg-NH2 Trifluoroacetate has been investigated for its role in cancer research. Peptides with arginine-rich sequences have been found to exhibit anti-tumor properties by enhancing the activity of natural killer cells or by directly inhibiting tumor growth. The trifluoroacetate group further enhances these effects by improving the peptide's stability and bioavailability. This makes it a promising candidate for developing new anti-cancer therapies that leverage the body's own immune system to target malignant cells.

The synthesis of such complex peptides requires advanced techniques and precise control over reaction conditions. The use of trifluoroacetic acid as a protecting group during synthesis ensures that the peptide retains its structural integrity throughout the process. This is crucial for maintaining the biological activity of the peptide once it is incorporated into a drug formulation. The advancements in solid-phase peptide synthesis (SPPS) have made it possible to produce high-purity peptides like Ac-Gly-Ala-Val-Ile-Leu-Arg-Arg-NH2 Trifluoroacetate, which is essential for both research and clinical applications.

The application of computational methods has also played a significant role in understanding the behavior of this peptide. Molecular dynamics simulations and protein-peptide interaction studies have provided insights into how this peptide interacts with biological targets. These computational tools help researchers predict the binding affinity and specificity of peptides, which is crucial for designing effective drugs. By integrating experimental data with computational models, scientists can optimize the structure of peptides like Ac-Gly-Ala-Val-Ile-Leu-Arg-Arg-NH2 Trifluoroacetate to enhance their therapeutic potential.

The future prospects for this peptide are promising, with ongoing research exploring its potential applications in various fields. As our understanding of biological processes continues to grow, peptides like Ac-Gly-Ala-Val-Ile-Leu-Arg-Arg-NH2 Trifluoroacetate are likely to play an increasingly important role in medicine and biotechnology. Their ability to modulate biological pathways with high specificity makes them valuable tools for both research and therapeutic purposes.